Flavylium
Flavylium
Flavylium is a member of the class of chromenyliums that is chromenylium with a phenyl substituent at position 2. It derives from a chromenylium.
A group of FLAVONOIDS derived from FLAVONOLS, which lack the ketone oxygen at the 4-position. They are glycosylated versions of cyanidin, pelargonidin or delphinidin. The conjugated bonds result in blue, red, and purple colors in flowers of plants.
A group of FLAVONOIDS derived from FLAVONOLS, which lack the ketone oxygen at the 4-position. They are glycosylated versions of cyanidin, pelargonidin or delphinidin. The conjugated bonds result in blue, red, and purple colors in flowers of plants.
Brand Name:
Vulcanchem
CAS No.:
11029-12-2
VCID:
VC20962442
InChI:
InChI=1S/C15H11O/c1-2-6-12(7-3-1)15-11-10-13-8-4-5-9-14(13)16-15/h1-11H/q+1
SMILES:
C1=CC=C(C=C1)C2=[O+]C3=CC=CC=C3C=C2
Molecular Formula:
Cyanidin: C15H11O6Cl; Peonidin: C16H13O6Cl; Malvidin: C17H15O7Cl; Delphinidin: C15H11O7Cl; Petunidin: C16H13O7Cl; Pelargonidin: C15H11O5Cl
C15H11O+
C15H11O+
Molecular Weight:
207.25 g/mol
Flavylium
CAS No.: 11029-12-2
Cat. No.: VC20962442
Molecular Formula: Cyanidin: C15H11O6Cl; Peonidin: C16H13O6Cl; Malvidin: C17H15O7Cl; Delphinidin: C15H11O7Cl; Petunidin: C16H13O7Cl; Pelargonidin: C15H11O5Cl
C15H11O+
Molecular Weight: 207.25 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Flavylium is a member of the class of chromenyliums that is chromenylium with a phenyl substituent at position 2. It derives from a chromenylium. A group of FLAVONOIDS derived from FLAVONOLS, which lack the ketone oxygen at the 4-position. They are glycosylated versions of cyanidin, pelargonidin or delphinidin. The conjugated bonds result in blue, red, and purple colors in flowers of plants. |
|---|---|
| CAS No. | 11029-12-2 |
| Molecular Formula | Cyanidin: C15H11O6Cl; Peonidin: C16H13O6Cl; Malvidin: C17H15O7Cl; Delphinidin: C15H11O7Cl; Petunidin: C16H13O7Cl; Pelargonidin: C15H11O5Cl C15H11O+ |
| Molecular Weight | 207.25 g/mol |
| IUPAC Name | 2-phenylchromenylium |
| Standard InChI | InChI=1S/C15H11O/c1-2-6-12(7-3-1)15-11-10-13-8-4-5-9-14(13)16-15/h1-11H/q+1 |
| Standard InChI Key | NWKFECICNXDNOQ-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)C2=[O+]C3=CC=CC=C3C=C2 |
| Canonical SMILES | C1=CC=C(C=C1)C2=[O+]C3=CC=CC=C3C=C2 |
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